Cas no 14245-98-8 (1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(phenylazo)-)

• Product Name: 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(phenylazo)-
• CAS No: 14245-98-8
• MF: C₁₆H₁₂N₂O₇S₂
• MW: 408.405681610107
• CID: 96615
• PubChem ID: 16016
• Update Time: 2025-04-18

1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(phenylazo)-
• 7-oxo-8-(phenylhydrazinylidene)naphthalene-1,3-disulfonic acid
• SCHEMBL15115318
• 14245-98-8
• CHEBI:87092
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(2-phenyldiazenyl)-
• Q27159362
• NCI60_000108
• 7-hydroxy-8-phenylazo-1 ,3-naphthalenedisulfonic acid
• SCHEMBL17279088
• orange G free acid
• 2-Naphthol-6,8-disulfonic acid, 1-phenylazo-
• 7-hydroxy-8-phenyldiazenylnaphthalene-1,3-disulfonic acid
• Ora
• MPVDXIMFBOLMNW-UHFFFAOYSA-N
• UNII-3U2C2O009A
• 1-Phenylazo-2-naphthol-6,8-disulfonic acid, disodium salt
• DTXSID0046985
• CHEMBL1615565
• 3U2C2O009A
• SCHEMBL3020774
• 7-Hydroxy-8-[(E)-Phenyldiazenyl]naphthalene-1,3-Disulfonic Acid

• Inchi： 1S/C16H12N2O7S2/c19-13-7-6-10-8-12(26(20,21)22)9-14(27(23,24)25)15(10)16(13)18-17-11-4-2-1-3-5-11/h1-9,19H,(H,20,21,22)(H,23,24,25)/b18-17+
• InChI Key： MPVDXIMFBOLMNW-ISLYRVAYSA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C=CC=CC=1)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 408.00859307g/mol
• Monoisotopic Mass: 408.00859307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 170Ų